Cas no 168010-64-8 (2-Chloro-4-phenoxybenzonitrile)

2-Chloro-4-phenoxybenzonitrile structure
168010-64-8 structure
Product Name:2-Chloro-4-phenoxybenzonitrile
CAS No:168010-64-8
MF:C13H8ClNO
MW:229.661722183228
CID:2781425
PubChem ID:11557670
Update Time:2025-04-21

2-Chloro-4-phenoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 2-chloro-4-phenoxy-
    • E71525
    • SCHEMBL4184922
    • DTXSID20468547
    • 168010-64-8
    • AKOS012245301
    • NMMVGEFFGBBAHY-UHFFFAOYSA-N
    • 2-Chloro-4-phenoxybenzonitrile
    • Inchi: 1S/C13H8ClNO/c14-13-8-12(7-6-10(13)9-15)16-11-4-2-1-3-5-11/h1-8H
    • InChI Key: NMMVGEFFGBBAHY-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)C=CC(=C1)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 229.0294416Da
  • Monoisotopic Mass: 229.0294416Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 33Ų
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.